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Compound of Interest

Compound Name: (Hydrazinesulfonyl)amine

Cat. No.: B15525775 Get Quote

This in-depth technical guide provides a comprehensive overview of the structure-activity

relationship (SAR) of sulfonyl hydrazides, a class of organic compounds with diverse and

significant biological activities. This document is intended for researchers, scientists, and drug

development professionals interested in the therapeutic potential of these molecules. We will

delve into their anticancer, antimicrobial, and anticonvulsant properties, supported by

quantitative data, detailed experimental protocols, and visualizations of their mechanisms of

action.

Part 1: Synthesis of Sulfonyl Hydrazides
The synthesis of sulfonyl hydrazides is a critical first step in exploring their biological activities.

A common and effective method involves the reaction of a sulfonyl chloride with a hydrazine

derivative.

1.1. General Reaction Scheme

The general synthesis of sulfonyl hydrazides can be represented by the following reaction

scheme:
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Reactants Products

R1-SO2-Cl
(Sulfonyl Chloride)

R1-SO2-NH-NH-R2
(Sulfonyl Hydrazide)

R2-NH-NH2
(Hydrazine)

Base
(e.g., Pyridine, Triethylamine) HCl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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